Cas no 1368803-24-0 (1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride)

• Product Name: 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• CAS No: 1368803-24-0
• MF: C₁₁H₁₂FNO₃S
• MW: 257.28128528595
• MDL: MFCD21975355
• CID: 5400512
• PubChem ID: 82482882
• Update Time: 2025-06-08

1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1,3,3-trimethyl-2-oxo-1H-indole-5-sulfonyl fluoride
• 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride

• MDL： MFCD21975355
• Inchi： 1S/C11H12FNO3S/c1-11(2)8-6-7(17(12,15)16)4-5-9(8)13(3)10(11)14/h4-6H,1-3H3
• InChI Key： DTHUETFANVHXQQ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(S(F)(=O)=O)C=C2)C(C)(C)C1=O

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.3±45.0 °C(Predicted)
• pka: -4.79±0.40(Predicted)

Additional information on 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride

Introduction to 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 1368803-24-0)

1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1368803-24-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic sulfonyl fluorides, which are known for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, including its indole core and sulfonyl fluoride substituent, make it a valuable intermediate in the development of novel bioactive molecules.

The< strong>indole scaffold is a prominent motif in natural products and pharmaceuticals, with numerous examples demonstrating its biological activity. Compounds containing the indole moiety exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a sulfonyl fluoride group in 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride introduces additional reactivity, making it a useful building block for further functionalization. Sulfonyl fluorides are particularly interesting because they can undergo nucleophilic substitution reactions to yield sulfonyl derivatives, which are prevalent in drug molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The< strong>sulfonyl fluoride group is a key example of such fluorinated moieties that improve the pharmacokinetic properties of drug candidates. For instance, studies have shown that sulfonyl fluorides can enhance binding affinity by increasing lipophilicity and reducing hydrophilicity without compromising selectivity. This has led to their incorporation into numerous lead compounds during drug discovery processes.

The synthesis of 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride involves multi-step organic transformations that highlight the compound's synthetic utility. The indole core is typically constructed through cyclization reactions, while the sulfonyl fluoride group is introduced via electrophilic aromatic substitution or nucleophilic aromatic substitution methods. These synthetic strategies are well-documented in the literature and have been optimized for high yield and purity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its use as a precursor for designing novel inhibitors targeting specific biological pathways. For example, derivatives of this compound have been investigated for their ability to modulate enzymes involved in cancer metabolism. The< strong>fluorine atom in the sulfonyl fluoride group plays a critical role in these interactions by influencing both electronic and steric properties of the molecule.

The< strong>CAS No. 1368803-24-0 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific data. This standardized numbering system is essential for researchers who need to reference specific chemical entities in their work. The compound's registry number facilitates its inclusion in databases such as PubMed and Scopus, where researchers can access relevant publications and patents.

Recent advances in computational chemistry have further enhanced the understanding of 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing next-generation drug candidates with improved efficacy and reduced side effects.

In conclusion, 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 1368803-24-0) represents a promising compound in pharmaceutical research due to its structural versatility and functional reactivity. Its indole core and sulfonyl fluoride substituent make it an ideal candidate for further derivatization and exploration in drug discovery programs. As research continues to uncover new applications for this compound，its significance in medicinal chemistry is expected to grow.